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Compound of Interest |

Compound Name: N-(2-(Allyloxy)benzyl)ethanamine
CAS No.: 869942-52-9
Cat. No.: B494687

Get Quote

This guide provides essential safety protocols and operational directives for the handling and
disposal of N-(2-(Allyloxy)benzyl)ethanamine. It is intended for researchers, scientists, and
professionals in drug development who may work with this or structurally similar compounds.
The information herein is synthesized from established safety data for analogous chemical
structures to ensure a comprehensive and cautious approach to laboratory safety.

Understanding the Hazard Profile

While a specific Safety Data Sheet (SDS) for N-(2-(Allyloxy)benzyl)ethanamine is not readily
available, its structure, containing a substituted benzylamine and an allyl ether moiety,
suggests a hazard profile that warrants significant precautions. Analogous compounds like
benzylamine are known to be corrosive, causing severe skin burns and eye damage, and are
harmful if swallowed or in contact with skin[1][2]. The presence of the ethanamine group
suggests it is a basic compound[3].

Anticipated Hazards:

» Corrosivity: Likely to cause severe skin burns and eye damage upon contact[1][2].
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 Toxicity: Potential for harm if ingested, inhaled, or absorbed through the skin[1].
e lIrritation: May cause irritation to the respiratory tract[2].

o Combustibility: Similar compounds are combustible liquids[1].

Property Value Source
Molecular Formula C12H17NO [4]
Molecular Weight 191.27 g/mol [4]
N-[(2-prop-2-
IUPAC Name enoxyphenyl)methyllethanami [4]
ne

Personal Protective Equipment (PPE): A Proactive
Stance

A risk-based approach to PPE selection is critical. The following recommendations are based
on the potential hazards of N-(2-(Allyloxy)benzyl)ethanamine. All PPE should be inspected
before use and must meet American National Standards Institute (ANSI) requirements[5].

Core PPE Requirements

e Eye and Face Protection: ANSI Z87.1 compliant safety glasses with side shields are the
minimum requirement at all times in the laboratory[6]. When handling larger quantities or
when there is a splash hazard, chemical splash goggles and a face shield are mandatory[7].

» Skin and Body Protection: A flame-resistant lab coat should be worn and buttoned to its full
length. For procedures with a high risk of splashing, a chemical-resistant apron over the lab
coat is recommended[5][6]. Long pants and closed-toe shoes are required at all times[8].

o Hand Protection: Due to the corrosive nature of similar amines, nitrile or neoprene gloves are
recommended for incidental contact. For prolonged contact or immersion, heavier-duty butyl
rubber gloves should be used. Always consult the glove manufacturer's chemical resistance
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guide. Contaminated gloves must be removed and disposed of properly, followed by

thorough hand washing[6][8][9].

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting appropriate PPE

when working with N-(2-(Allyloxy)benzyl)ethanamine.

Risk Assessment

Assess Task Risk
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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